(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methyl acetate

• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol
• IUPAC Name: [3-(4-methylphenyl)sulfonylimidazol-4-yl]methyl acetate
• InChI: InChI=1S/C13H14N2O4S/c1-10-3-5-13(6-4-10)20(17,18)15-9-14-7-12(15)8-19-11(2)16/h3-7,9H,8H2,1-2H3
• InChI Key: AXLRKQHOEWAMSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=NC=C2COC(=O)C

Description

(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methyl acetate is a useful research compound. Its molecular formula is C13H14N2O4S and its molecular weight is 294.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10 mmole of 1-tosylimidazol-5-ylmethanol in 10 ml of chloroform is added dropwise 20 mmole of triethylamine followed by the addition of 13 mmole of acetic anhydride over a period of 2 hours. Stirring is continued for 5 hours at 25° C. after which the solvent is removed under reduced pressure. The residue is partitioned between ethyl acetate and water. The organic phase is washed with sodium bicarbonate, dried over magnesium sulfate and evaporated under vacuo. Recrystallization of the residue from ethyl acetate yields 5-acetoxymethyl-1-tosylimidazole.